Cas no 32806-76-1 (2-Pentenoic acid, 2,3,5,5-tetrachloro-4-oxo-)

2-Pentenoic acid, 2,3,5,5-tetrachloro-4-oxo- structure
32806-76-1 structure
Product Name:2-Pentenoic acid, 2,3,5,5-tetrachloro-4-oxo-
CAS No:32806-76-1
MF:C5H2Cl4O3
MW:251.879578113556
CID:3940033
PubChem ID:54229078
Update Time:2025-04-22

2-Pentenoic acid, 2,3,5,5-tetrachloro-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentenoic acid, 2,3,5,5-tetrachloro-4-oxo-
    • DTXSID601023299
    • 32806-76-1
    • SCHEMBL11807466
    • 2,3,5,5-Tetrachloro-4-oxo-2-pentenoic acid
    • Inchi: 1S/C5H2Cl4O3/c6-1(2(7)5(11)12)3(10)4(8)9/h4H,(H,11,12)
    • InChI Key: QHYCCVUJZIPAMP-UHFFFAOYSA-N
    • SMILES: ClC(=C(C(=O)O)Cl)C(C(Cl)Cl)=O

Computed Properties

  • Exact Mass: 251.872855g/mol
  • Monoisotopic Mass: 249.875805g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54.4Ų
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent